Cas no 133713-59-4 (3'-deoxy-3'-(hydroxymethyl)cytidine)

• Product name: 3'-deoxy-3'-(hydroxymethyl)cytidine
• CAS No: 133713-59-4
• MF: C₁₀H₁₅N₃O₅
• MW: 257.2432
• CID: 1233928
• PubChem ID: 451855

3'-deoxy-3'-(hydroxymethyl)cytidine Chemical and Physical Properties

Names and Identifiers

• 3'-deoxy-3'-(hydroxymethyl)cytidine
• 4-amino-1-[(2R,3R,4S,5S)-3-hydroxy-4,5-bis(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 1-(3'-Deoxy-3'-C-(hydroxymethyl)-beta-D-erythro-pentofuranosyl)cytosine
• 4-amino-1-[(2R,3R,4S,5S)-3-hydroxy-4,5-bis(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• Cytidine, 3'-deoxy-3'-(hydroxymethyl)-
• SCHEMBL6758931
• 1-[3'-Deoxy-3'-C-(hydroxymethyl)-.beta.-D-erythro-pentofuranosyl]cytosine
• 3'-Deoxy-3'-hydroxymethyl cytidine
• DTXSID70158340
• 133713-59-4

• Inchi： InChI=1S/C10H15N3O5/c11-7-1-2-13(10(17)12-7)9-8(16)5(3-14)6(4-15)18-9/h1-2,5-6,8-9,14-16H,3-4H2,(H2,11,12,17)/t5-,6-,8-,9-/m1/s1
• InChI Key： BOSBLRZAOWVMFK-SQEXRHODSA-N
• SMILES： C1=CN(C(=O)N=C1N)C2C(C(C(O2)CO)CO)O

Computed Properties

• Exact Mass: 257.10125
• Monoisotopic Mass: 257.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.61